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Ann Arbor, Ml — ONL1204, a first-in-class small peptide inhibitor of the Fas receptor, is
emerging as a significant neuroprotective agent with the potential to address a range of retinal
diseases characterized by photoreceptor and retinal ganglion cell death.[1][2][3] Developed by
ONL Therapeutics, this investigational drug, now also known as xelafaslatide, is designed to
protect key retinal cells from apoptosis and inflammation, the root causes of vision loss in
numerous ocular conditions.[1][4] This technical guide synthesizes the available preclinical and
clinical data on ONL1204, detailing its mechanism of action, experimental validation, and
guantitative outcomes.

Core Mechanism of Action: Inhibition of the Fas
Receptor

ONL1204 is a 12-amino acid synthetic peptide that acts as a Fas receptor inhibitor.[5][6] The
Fas receptor (also known as CD95 or APO-1) is a member of the tumor necrosis factor (TNF)
receptor superfamily and a critical regulator of both apoptosis (programmed cell death) and
inflammation.[7][8] In various retinal diseases, the Fas receptor becomes upregulated and

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b10830120#bc-rfq
https://www.biospace.com/press-releases/onl-therapeutics-announces-randomization-of-first-patient-in-global-phase-2-galaxy-trial-of-xelafaslatide-onl1204-in-patients-with-geographic-atrophy-ga-associated-with-dry-amd
https://drughunter.com/molecule/onl1204
https://www.clinicaltrialsarena.com/news/onl-therapeutics-retinal-detachment/
https://www.biospace.com/press-releases/onl-therapeutics-announces-randomization-of-first-patient-in-global-phase-2-galaxy-trial-of-xelafaslatide-onl1204-in-patients-with-geographic-atrophy-ga-associated-with-dry-amd
https://onltherapeutics.com/clinical-trials/
https://www.mdpi.com/2227-9059/13/9/2052
https://www.retinalphysician.com/issues/2025/may/rwc13/
https://www.modernretina.com/view/asrs-2024-fas-inhibition-with-onl-1204-for-ga
https://pmc.ncbi.nlm.nih.gov/articles/PMC12467535/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

activated, triggering downstream signaling cascades that lead to cell death and the release of
pro-inflammatory factors.[7]

By binding to the Fas receptor, ONL1204 prevents its activation by its natural ligand (FasL).[4]
[7] This blockade occurs at the apex of the cell death and inflammatory cascades, preventing
the initiation of these damaging processes.[7] The inhibition of Fas signaling by ONL1204 has
been shown to have a dual effect: it directly prevents the activation of apoptotic pathways and
also suppresses the inflammatory response.[8][9]
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Preclinical Data: Broad Neuroprotective Efficacy
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ONL1204 has demonstrated significant neuroprotective effects across a variety of preclinical
animal models of retinal disease. These studies have established its ability to protect
photoreceptors, retinal pigment epithelium (RPE), and retinal ganglion cells (RGCs).[5]

Geographic Atrophy and Dry Age-Related Macular
Degeneration (AMD) Models

In a chronic mouse model designed to reflect key features of dry AMD, two intravitreal
administrations of ONL1204 preserved RPE morphology, reduced caspase-8 activity, and
decreased inflammation.[5][8] Specifically, ONL1204 treatment led to a decrease in IBA1+
inflammatory cell infiltration in the retina.[5][8] Another study in a rabbit model using sodium
iodate to induce RPE toxicity showed that ONL1204 conferred significant and sustained
protection of the RPE.[5][8]

Model Key Findings Reference

Preserved RPE morphology,
Chronic Mouse Model of Dry reduced caspase-8 activity, 51(6]
AMD decreased IBA1+ inflammatory

cell infiltration.

] ] Significant and sustained
Rabbit Sodium lodate Model ) [518]
protection of the RPE.

Glaucoma Models

In an inducible mouse model of glaucoma where intraocular pressure (IOP) was elevated,
ONL1204 provided robust neuroprotection even when administered after the initial injury.[10]
Treatment with ONL1204 significantly reduced RGC death and axon loss compared to vehicle-
treated controls.[10] Furthermore, ONL1204 abrogated microglia activation and inhibited the
induction of multiple genes implicated in glaucoma, including cytokines, chemokines, and
components of the complement and inflammasome pathways.[10]
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Model Key Findings Reference
Significantly reduced RGC
death and axon loss;

Microbead-Induced Mouse abrogated microglia activation; (10]

Model of Glaucoma

inhibited induction of
inflammatory genes (TNFaq, IL-
1B, etc.).

Inherited Retinal Degeneration (IRD) Models

Studies in rd10 and P23H mouse models of inherited retinal degeneration have shown that
ONL1204 treatment resulted in a decreased number of TUNEL-positive photoreceptors,
reduced caspase-8 activity, enhanced photoreceptor cell counts, and improved visual function
as measured by electroretinography (ERG).[11][12] Treatment also reduced immune cell
activation in the retinas of these models.[11] A study in P23H mice demonstrated that the
combination of ONL1204 with hydroxychloroquine (which reduces autophagy flux) had an
additive protective effect on photoreceptor survival and function.[13]

Model

Key Findings Reference

rd10 and P23H Mouse Models

Decreased TUNEL-positive
photoreceptors, reduced
caspase-8 activity, enhanced

[11][12]
photoreceptor counts,
improved visual function

(ERG).

P23H Mouse Model (with
Hydroxychloroquine)

Additive protective effect on
photoreceptor survival and [13]

function.

Clinical Trial Data: Translating Preclinical Success

ONL1204 has progressed into clinical trials for several retinal diseases, including geographic

atrophy (GA), retinal detachment, and glaucoma.[4][14]
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Geographic Atrophy (GA)

A Phase 1b study in patients with GA secondary to AMD demonstrated encouraging efficacy

signals.[6] The study had two components: a dose-escalation arm and a natural history-

controlled arm.[7]

Study Component Dosing

Key Efficacy Finding  Reference

) Single intravitreal
Dose-Escalation o
Injection

42% reduction in the

rate of GA lesion

growth compared to [6][7]
the fellow untreated

eye at 6 months.

Natural History- Two injections, 3

Controlled months apart

Approximately 50%
reduction in the rate of
lesion growth in the
: [61[7]
higher dose arm at 6
months compared to

sham.

The treatment was generally safe and well-tolerated, with no cases of choroidal

neovascularization or intraocular inflammation observed.[6] Based on these positive results, a
global Phase 2 trial (GALAXY) has been initiated to further evaluate the efficacy and safety of

ONL1204 in patients with GA.[1]
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Retinal Detachment and Glaucoma

ONL1204 has also been evaluated in clinical trials for macula-off rhegmatogenous retinal
detachment (RRD) and open-angle glaucoma.[4][15] In a Phase 2 trial for RRD, while the
overall study did not meet its primary endpoint, a neuroprotective benefit was observed in
patients at the highest risk for vision loss.[4] In a study on patients with progressing open-angle
glaucoma, ONL1204 was found to be safe and well-tolerated, with treated eyes showing
sustained increases in retinal nerve fiber layer thickness and improved or stabilized visual
fields.[4]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings.
Below are summaries of the experimental protocols used in key preclinical studies of ONL1204.

Microbead-Induced Glaucoma Mouse Model
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o Objective: To evaluate the neuroprotective and anti-inflammatory effects of ONL1204 in a
model of elevated I0P.

« Animal Model: Wild-type (WT) and Fas-deficient (Faslpr) mice.

e Procedure:

[¢]

Intracameral injection of microbeads to elevate IOP.

o Intravitreal injection of ONL1204 or vehicle control. In some experiments, ONL1204 was
administered after IOP elevation.

o IOP was monitored using rebound tonometry.

o After 28 days, retinal flatmounts were prepared and stained with Ibal to assess microglia
activation via confocal microscopy.

o Retinal ganglion cell and axon counts were performed.

o Quantitative PCR (gPCR) was used to measure the expression of genes implicated in
glaucoma, including cytokines, chemokines, and components of the complement and
inflammasome pathways.[10]

Chronic Dry AMD Mouse Model

o Objective: To assess the efficacy of repeat administrations of ONL1204 in a chronic model of
dry AMD.

e Animal Model: apoB100 mice.
e Procedure:

o Mice were exposed to 6 months of cigarette smoke and a high-fat diet (CS/HFD) to induce
AMD-like pathology.

o Two intravitreal injections of ONL1204 were administered 6 weeks apart.
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o RPE flatmounts were collected and immunolabeled with ZO1 antibody to visualize RPE
cell margins using confocal microscopy.

o Caspase-8 activity was measured to assess apoptosis.

o Immunostaining for IBA1 was performed to quantify inflammatory cell infiltration.[5][16]
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Conclusion

ONL1204 represents a novel, targeted approach to neuroprotection in a field with significant
unmet medical needs. By inhibiting the Fas receptor, it addresses both apoptosis and
inflammation, key drivers of retinal cell death in a multitude of diseases. The robust preclinical
data, coupled with encouraging early-phase clinical results, particularly in geographic atrophy,
position ONL1204 as a promising therapeutic candidate. The ongoing Phase 2 GALAXY trial
will be instrumental in further defining its role in the management of GA and potentially other
retinal conditions. The unique mechanism of action and favorable safety profile to date suggest
that ONL1204 could become a cornerstone of neuroprotective therapy for a broad spectrum of
retinal diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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